Cas no 114542-54-0 (Regelidine)

• Product Name: Regelidine
• CAS No: 114542-54-0
• Molecular Formula: C₃₅H₃₇NO₈
• Molecular Weight: 599.670190572739
• CID: 204791
• PubChem ID: 13968326

Regelidine Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,(3R,5S,5aS,6S,9S,9aS,10R)-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-10-ylester
• Regelidine
• 3-Pyridinecarboxylicacid,(3R,5S,5aS,6S,9S,9aS,10R)-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-2H-3,9a-methan
• (+)-Regelidine
• 2H-3,9a-Methano-1-benzoxepin,3-pyridinecarboxylic acid deriv.
• 3-Pyridinecarboxylicacid,5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-10-ylester, [3R-(3a,5b,5aa,6a,9b,9aa,10R*)]-
• TWHR 3
• 3-Pyridinecarboxylic acid (3R,5S,5aS,6S,9S,9aS,10R)-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-10-yl ester
• [(1R,2R,5R,6R,7R,9S,12S)-5,7-Dibenzoyloxy-2-hydroxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]
• CID 133562437
• TWHR-4
• 114542-54-0
• FS-7518
• CHEMBL1951083
• AKOS037515050
• [(1S,2S,5S,6S,7S,9R,12R)-5,7-dibenzoyloxy-2-hydroxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecan-12-yl] pyridine-3-carboxylate
• G16156
• (1S,2S,5S,6S,7S,9R,12R)-5,7-bis(benzoyloxy)-2-hydroxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.0(1),?]dodecan-12-yl pyridine-3-carboxylate

• InChIKey： MZSHQEJWMYSZEP-IMIUDZSCSA-N
• Inchi： 1S/C35H37NO8/c1-32(2)25-20-27(42-30(38)23-14-9-6-10-15-23)34(4)26(41-29(37)22-12-7-5-8-13-22)17-18-33(3,40)35(34,44-32)28(25)43-31(39)24-16-11-19-36-21-24/h5-16,19,21,25-28,40H,17-18,20H2,1-4H3/t25-,26+,27+,28-,33+,34+,35+/m1/s1
• SMILES： O1C(C)(C)[C@@H]2C[C@@H]([C@]3(C)[C@H](CC[C@@](C)([C@]13[C@@H]2OC(C1C=NC=CC=1)=O)O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 599.251917g/mol
• Surface Charge: 0
• XLogP3: 5.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 599.251917g/mol
• Monoisotopic Mass: 599.251917g/mol
• Topological Polar Surface Area: 121Ų
• Heavy Atom Count: 44
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 599.7

Experimental Properties

• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans